Cas no 2137936-29-7 (2,4,5-Pyridinetriamine, N2,N2-bis(1-methylethyl)-)

• Product Name: 2,4,5-Pyridinetriamine, N2,N2-bis(1-methylethyl)-
• CAS No: 2137936-29-7
• MF: C₁₁H₂₀N₄
• MW: 208.303301811218
• CID: 5278680
• Update Time: 2025-10-30

2,4,5-Pyridinetriamine, N2,N2-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4,5-Pyridinetriamine, N2,N2-bis(1-methylethyl)-

• Inchi： 1S/C11H20N4/c1-7(2)15(8(3)4)11-5-9(12)10(13)6-14-11/h5-8H,13H2,1-4H3,(H2,12,14)
• InChI Key： YOLBJZCWTMINBP-UHFFFAOYSA-N
• SMILES： C1(N(C(C)C)C(C)C)=NC=C(N)C(N)=C1

Additional information on 2,4,5-Pyridinetriamine, N2,N2-bis(1-methylethyl)-

Introduction to 2,4,5-Pyridinetriamine, N2,N2-bis(1-methylethyl) and Its CAS No. 2137936-29-7

2,4,5-Pyridinetriamine, N2,N2-bis(1-methylethyl), identified by the Chemical Abstracts Service Number (CAS No.) 2137936-29-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This triamine derivative, characterized by its pyridine core and N,N-dimethylbutyl substituents, exhibits unique structural and functional properties that make it a promising candidate for various applications in drug discovery and molecular design.

The compound’s structure consists of a central pyridine ring substituted at the 2-, 4-, and 5-positions with amino groups. The N,N-dimethylbutyl groups at the 2-position provide steric hindrance and electronic modulation, influencing its reactivity and interactions with biological targets. This specific arrangement not only enhances its solubility in organic solvents but also improves its binding affinity to certain enzymes and receptors.

In recent years, 2,4,5-Pyridinetriamine, N2,N2-bis(1-methylethyl) has been explored for its potential in developing novel therapeutic agents. Its triamine moiety is particularly interesting because it can engage multiple binding sites on a target protein, leading to high-affinity interactions. This property is especially valuable in the design of protease inhibitors and kinase inhibitors, which are critical in treating a wide range of diseases, including cancer and inflammatory disorders.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The presence of amino groups allows for further derivatization through various coupling reactions, enabling the creation of libraries of analogs with tailored properties. Such libraries are essential for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development.

Recent studies have highlighted the compound’s potential in modulating enzyme activity. For instance, researchers have demonstrated that derivatives of 2,4,5-Pyridinetriamine, N2,N2-bis(1-methylethyl) can inhibit the activity of certain metalloproteases by forming stable complexes with their active sites. These findings suggest that the compound could be a valuable scaffold for developing drugs targeting metalloproteinases involved in pathogenic processes.

The pharmaceutical industry has been particularly interested in this compound due to its ability to cross the blood-brain barrier (BBB) when appropriately functionalized. The lipophilic nature imparted by the N,N-dimethylbutyl groups facilitates this property, making it a promising candidate for central nervous system (CNS) drug development. Researchers are currently investigating its potential as a precursor for neuroprotective agents and antipsychotic drugs.

Beyond its pharmaceutical applications, 2,4,5-Pyridinetriamine, N2,N2-bis(1-methylethyl) has shown promise in materials science. Its unique structural features make it a suitable candidate for designing functional materials such as ligands for metal-organic frameworks (MOFs) and catalysts for organic transformations. The compound’s ability to coordinate with transition metals opens up possibilities for creating novel catalytic systems with enhanced efficiency and selectivity.

The synthesis of 2,4,5-Pyridinetriamine, N2,N2-bis(1-methylethyl) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the pyridine core efficiently. Additionally, protecting group strategies are often utilized to prevent unwanted side reactions during the synthesis process.

In conclusion,CAS No. 2137936-29-7 refers to a highly versatile organic compound with significant potential in pharmaceuticals and materials science. Its unique structural features and reactivity make it an attractive scaffold for drug discovery and molecular engineering. As research continues to uncover new applications for this compound,2,4,5-Pyridinetriamine, N₂,N₂-bis(1-methylethyl) is poised to play a crucial role in advancing scientific innovation across multiple disciplines.